Cas no 1374572-89-0 (2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetic acid)

• Product Name: 2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetic acid
• CAS No: 1374572-89-0
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 2120866
• Update Time: 2023-08-04

2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxo-1,3-dihydroisobenzofuran-5-yl)acetic acid
• GXAUULHGSGMZND-UHFFFAOYSA-N
• (1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetic acid
• 2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetic acid

• Inchi： 1S/C10H8O4/c11-9(12)4-6-1-2-8-7(3-6)5-14-10(8)13/h1-3H,4-5H2,(H,11,12)
• InChI Key： GXAUULHGSGMZND-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(CC(=O)O)=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6